2-({3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol

• Molecular Formula: C18H21BrFNO3
• Molecular Weight: 398.3 g/mol
• IUPAC Name: 2-[[3-bromo-5-ethoxy-4-[(2-fluorophenyl)methoxy]phenyl]methylamino]ethanol
• InChI: InChI=1S/C18H21BrFNO3/c1-2-23-17-10-13(11-21-7-8-22)9-15(19)18(17)24-12-14-5-3-4-6-16(14)20/h3-6,9-10,21-22H,2,7-8,11-12H2,1H3
• InChI Key: HEMDHSOQZHMZGO-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)CNCCO)Br)OCC2=CC=CC=C2F

Description

2-({3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BFAE, and its molecular formula is C18H22BrFNO3. BFAE is a synthetic compound that is used in various scientific research applications, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of BFAE is not fully understood, but it is believed to interact with certain enzymes and proteins in the body. BFAE has been shown to inhibit the activity of certain enzymes, which can lead to changes in physiological processes.
Biochemical and Physiological Effects:
BFAE has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the activity of certain enzymes, which can lead to changes in cellular processes. BFAE has also been shown to affect the levels of certain neurotransmitters in the brain, which can lead to changes in behavior and mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BFAE in lab experiments is its high purity and stability. BFAE is a synthetic compound that can be easily synthesized in large quantities, making it ideal for use in various research applications. However, one of the limitations of using BFAE is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on BFAE. One area of research is to further investigate the mechanism of action of BFAE and its interaction with enzymes and proteins in the body. Another area of research is to study the potential therapeutic applications of BFAE in various diseases and conditions. Additionally, further research is needed to better understand the potential toxicity of BFAE and its effects on the environment.

Synthesis Methods

The synthesis of BFAE involves a multi-step process that starts with the reaction of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde with 2-fluorobenzyl bromide in the presence of a base. This reaction produces 3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde, which is then reacted with 2-aminoethanol to produce BFAE. The final product is obtained after purification and isolation.

Scientific Research Applications

BFAE has been extensively studied for its potential applications in various scientific research areas. One of the primary applications of BFAE is in the field of biochemistry, where it is used to study the mechanism of action of various enzymes and proteins. BFAE has also been used in pharmacology research to study the effects of certain drugs on the human body.